Cas no 1261774-50-8 (6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid)
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid
-
- Inchi: 1S/C13H6Cl4O2/c14-9-2-1-6(13(18)19)3-7(9)8-4-11(16)12(17)5-10(8)15/h1-5H,(H,18,19)
- InChI Key: CEKRGWZFTVBHCM-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=O)O)C=C1C1C=C(C(=CC=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 339
- XLogP3: 5.4
- Topological Polar Surface Area: 37.3
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011003964-250mg |
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid |
1261774-50-8 | 97% | 250mg |
489.60 USD | 2021-05-28 | |
| Alichem | A011003964-500mg |
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid |
1261774-50-8 | 97% | 500mg |
790.55 USD | 2021-05-28 | |
| Alichem | A011003964-1g |
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid |
1261774-50-8 | 97% | 1g |
1,549.60 USD | 2021-05-28 |
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid
Research Briefing on 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid (CAS: 1261774-50-8)
6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid (CAS: 1261774-50-8) is a polychlorinated biphenyl (PCB) derivative that has garnered significant attention in recent chemical and biomedical research due to its structural properties and potential applications. PCBs are known for their environmental persistence and bioaccumulative nature, but certain derivatives, such as this compound, are being explored for their utility in pharmaceutical and biochemical contexts. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications.
Recent studies have highlighted the role of 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid as a key intermediate in the synthesis of more complex molecules. Its tetrachlorinated structure provides unique reactivity, making it valuable for constructing pharmacophores or as a scaffold in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's carboxylic acid moiety allows for further functionalization, enabling researchers to tailor its properties for specific biological targets.
In environmental and toxicological research, this compound has been investigated for its degradation pathways and potential ecological impacts. Advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR), have been employed to characterize its metabolites and understand its behavior in biological systems. A 2022 study in Environmental Science & Technology reported that microbial degradation of 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid yields less toxic byproducts, suggesting potential bioremediation strategies for PCB-contaminated sites.
From a biomedical perspective, preliminary in vitro studies have explored the compound's interactions with cellular receptors. For example, research published in Bioorganic & Medicinal Chemistry Letters (2023) indicated that derivatives of this compound exhibit moderate binding affinity to the aryl hydrocarbon receptor (AhR), a protein implicated in xenobiotic metabolism and immune regulation. These findings open avenues for designing novel AhR modulators with therapeutic potential in autoimmune diseases or cancer.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Future research directions may include computational modeling to predict its interactions with biological macromolecules and the development of greener synthetic routes to produce it sustainably. Collaborative efforts between chemists, biologists, and environmental scientists will be crucial to fully unlock the potential of 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid in both industrial and therapeutic applications.
In conclusion, 6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid (CAS: 1261774-50-8) represents a multifaceted compound with applications spanning drug discovery, environmental science, and biochemistry. Its unique structural features and reactivity profile continue to inspire innovative research, positioning it as a molecule of interest in the evolving landscape of chemical biology.
1261774-50-8 (6,2',4',5'-Tetrachlorobiphenyl-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)